Cas no 1251627-09-4 (1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol
• CAS No: 1251627-09-4
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6185455
• PubChem ID: 49667825
• Update Time: 2025-07-20

1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol
• 1-(4-methoxyphenyl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethanol
• 1-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-ol
• F3407-0259
• 1-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethanol
• AKOS021847305
• 1251627-09-4

• Inchi： 1S/C20H26N2O3/c1-24-18-7-3-16(4-8-18)20(23)15-21-11-13-22(14-12-21)17-5-9-19(25-2)10-6-17/h3-10,20,23H,11-15H2,1-2H3
• InChI Key： HBLGUORAKVBALI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)CN1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol

Research Brief on 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol (CAS: 1251627-09-4)

Recent studies on the compound 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol (CAS: 1251627-09-4) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine and methoxyphenyl structural motifs, has garnered attention for its potential applications in central nervous system (CNS) disorders, particularly as a modulator of neurotransmitter systems. The following brief synthesizes the latest findings, methodologies, and implications of research involving this compound.

One of the primary focuses of recent research has been the compound's interaction with serotonin (5-HT) and dopamine receptors. In vitro studies have demonstrated that 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol exhibits selective affinity for 5-HT1A and D2 receptors, suggesting its potential utility in treating conditions such as anxiety, depression, and schizophrenia. Molecular docking simulations further support these findings, revealing stable binding conformations within the receptor active sites.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary results indicate moderate oral bioavailability and a favorable half-life, making it a viable candidate for further preclinical development. However, challenges such as first-pass metabolism and potential drug-drug interactions require additional investigation to optimize its therapeutic profile.

In addition to its CNS applications, recent work has explored the compound's anti-inflammatory properties. In vivo models of neuroinflammation have shown that 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol can attenuate pro-inflammatory cytokine release, potentially offering neuroprotective benefits. These findings open new avenues for its use in neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising results, gaps remain in understanding the compound's long-term safety and efficacy. Future research directions include comprehensive toxicology studies, formulation optimization, and clinical trials to validate its therapeutic potential. Collaborative efforts between academia and industry will be critical to advancing this compound from the bench to the bedside.

In conclusion, 1-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol represents a multifaceted molecule with significant potential in both CNS and anti-inflammatory therapeutics. Continued research and development are essential to fully unlock its clinical applications and address existing limitations.